Cas no 1261599-47-6 (2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile)

• Product Name: 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile
• CAS No: 1261599-47-6
• MF: C₁₄H₇ClF₃N
• MW: 281.660292863846
• CID: 4790302
• Update Time: 2025-08-05

2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile

• Inchi： 1S/C14H7ClF3N/c15-13-7-9(8-19)1-6-12(13)10-2-4-11(5-3-10)14(16,17)18/h1-7H
• InChI Key： QAVBXSQOXIMHFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 5
• Topological Polar Surface Area: 23.8

Additional information on 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile

Introduction to 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS No. 1261599-47-6)

2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS No. 1261599-47-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and agrochemicals. This compound is characterized by its biphenyl core, a chlorine substituent, and a trifluoromethyl group, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile is C₁₃H₈ClF₃N, and it has a molecular weight of approximately 270.65 g/mol. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Additionally, the chlorine substituent can enhance the compound's lipophilicity, making it suitable for various biological applications.

In the realm of pharmaceutical research, 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and survival.

Beyond its potential in pharmaceuticals, 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. A study published in Advanced Materials in 2020 highlighted the use of this compound as an active layer material in OPVs, where it exhibited high charge carrier mobility and improved device performance compared to traditional materials.

In the agrochemical industry, 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile has been investigated for its potential as a pesticide or herbicide. The compound's lipophilic nature and electron-withdrawing groups can enhance its ability to penetrate plant tissues and target specific enzymes or receptors involved in plant growth and development. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound showed effective control of various plant pathogens, making it a promising candidate for further development.

The synthesis of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile typically involves multi-step reactions that include coupling reactions, halogenation, and nitrile formation. One common synthetic route involves the Suzuki coupling reaction between 4-bromobenzonitrile and 2-chloro-4-(trifluoromethyl)phenylboronic acid, followed by purification through column chromatography. This method has been widely reported in the literature and is known for its high yield and reproducibility.

The physical properties of 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile, such as its melting point, solubility, and stability, are crucial for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its low solubility in water but high solubility in organic solvents makes it suitable for use in various chemical reactions and formulations.

In conclusion, 2-Chloro-4'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS No. 1261599-47-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.